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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzaldehyde

Cat. No.: B021085

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 2-
Fluoro-5-hydroxybenzaldehyde (CAS No. 103438-84-2), a key organic building block. This
document details its melting and boiling points, provides comprehensive experimental protocols
for their determination, and outlines a typical workflow for compound characterization.

Quantitative Physicochemical Data

The melting and boiling points are critical physical constants used for the identification and
purity assessment of a compound. The data for 2-Fluoro-5-hydroxybenzaldehyde are
summarized below.

Property Value Notes

Melting Point 74-75 °C

Predicted value at 760

Boiling Point 257.6 £20.0 °C
mmHg[1][2]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental in a laboratory setting.
Below are detailed standard operating procedures for these measurements.
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Melting Point Determination (Capillary Method)

This method is based on observing the temperature range over which a small sample of the

solid compound transitions into a liquid state.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for grinding crystals)

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the sample of 2-Fluoro-5-hydroxybenzaldehyde is completely
dry and finely powdered. If necessary, gently crush the crystals using a mortar and pestle.

Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered
sample. A small amount of the compound will be forced into the tube. Tap the sealed end of
the tube gently on a hard surface to pack the sample down. Repeat until the packed sample
is approximately 1-2 mm high.[3]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned to accurately measure the
temperature of the heating block.[4]

Measurement:

o Rapid Heating (Optional): For an unknown compound, first heat the sample rapidly to get
an approximate melting range. Allow the apparatus to cool before proceeding.

o Accurate Determination: Heat the block at a slow, steady rate (approximately 1-2 °C per
minute) as the temperature approaches the expected melting point.[4]
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» Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the entire sample has completely melted (T2). The melting point is
reported as the range T1-T2.[3] For a pure compound, this range should be narrow (typically
0.5-1.0 °C).

Boiling Point Determination (Capillary Method)

This micro-method is suitable for small quantities of liquid and is based on the principle that the
boiling point is reached when the vapor pressure of the liquid equals the external atmospheric
pressure.

Apparatus:

e Thiele tube or a melting point apparatus with a boiling point setup

Small test tube (fusion tube)

Glass capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil (for Thiele tube)

Procedure:

o Sample Preparation: Add a few drops of the liquid sample into a small test tube.

o Capillary Inversion: Place a capillary tube, with its sealed end pointing upwards, into the test
tube containing the sample.[5]

o Apparatus Assembly: Attach the test tube to a thermometer, ensuring the sample is level with
the thermometer bulb.

e Heating: Immerse the assembly in a heating bath (like a Thiele tube filled with mineral oil or
an aluminum block). Heat the apparatus gently and slowly.[5][6]
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e Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Continue gentle heating until a rapid and continuous stream of
bubbles emerges from the open end of the capillary tube.[5]

o Data Recording: Stop heating and allow the apparatus to cool slowly. The boiling point is the
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.
[7] This is the point where the external pressure equals the vapor pressure of the liquid.

Compound Characterization Workflow

The following diagram illustrates a standard logical workflow for the identification and
characterization of a known chemical compound like 2-Fluoro-5-hydroxybenzaldehyde in a
research setting.
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Fig. 1: Workflow for Chemical Compound Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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